1-Phenyl-1-(pyridin-2-yl)ethanol hydrochloride

Specification

• CAS No.: 879671-67-7
• Molecular Formula: C13H14ClNO
• Molecular Weight: 235.71 g/mol
• IUPAC Name: 1-phenyl-1-pyridin-2-ylethanol;hydrochloride
• Standard InChI: InChI=1S/C13H13NO.ClH/c1-13(15,11-7-3-2-4-8-11)12-9-5-6-10-14-12;/h2-10,15H,1H3;1H
• Standard InChI Key: HEAFYKHPBHARFZ-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)(C2=CC=CC=N2)O.Cl
• Canonical SMILES: CC(C1=CC=CC=C1)(C2=CC=CC=N2)O.Cl

Introduction

Chemical Structure and Properties

Molecular Identification

Property	Value
Molecular Formula	C13H13NO·HCl
Molecular Weight	235.71 g/mol
Accurate Mass	235.0764
SMILES	Cl.CC(O)(c1ccccc1)c2ccccn2
IUPAC Name	1-phenyl-1-pyridin-2-ylethanol;hydrochloride
CAS Number	879671-67-7

Physical Properties

The compound is typically maintained in neat form (pure substance) and requires specific storage conditions for stability. The recommended storage temperature is +5°C, while it can be shipped at room temperature without degradation. These storage parameters are crucial for maintaining its chemical integrity for analytical and research applications. The solid-state properties of the compound contribute to its stability profile and handling characteristics in laboratory settings.

Pharmaceutical Classification and Relevance

Chemical Relationships

Structural Relationship to Doxylamine

1-Phenyl-1-(pyridin-2-yl)ethanol hydrochloride's designation as Doxylamine Hydrogen Succinate Impurity B indicates its structural relationship to doxylamine, a first-generation antihistamine commonly used in over-the-counter sleep aids and allergy medications. This relationship suggests that the compound likely emerges as a by-product or degradation product during doxylamine synthesis or storage. Understanding this structural relationship is crucial for pharmaceutical quality control and formulation stability studies.

Related Compounds

A structurally related compound is 1-Phenyl-2-(pyridin-2-yl)ethan-1-one, which differs primarily in the functional group (ketone instead of alcohol) and the position of attachments. This ketone derivative has a molecular weight of 197.23 g/mol and different chemical properties than the alcohol hydrochloride salt. The relationship between these compounds illustrates the importance of functional group chemistry in determining pharmaceutical properties and applications.

Applications and Utility

Analytical Applications

Application Category	Specific Use
Analytical Reference	Quality control in pharmaceutical analysis
Impurity Profiling	Identification in doxylamine formulations
Regulatory Compliance	Meeting pharmacopoeial standards
Research Tool	Understanding structure-activity relationships

Research Context and Significance